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Compound Name: NOZ2A-Butyne-bis(t-Butyl ester)
Cat. No.: B12379555
Get Quote
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CAS Number: 2125661-91-6
Chemical Name: 1,4,7-Triazacyclononane-1,4-bis(t-butylacetate)-7-(3-butynylacetamide)

This technical guide provides a comprehensive overview of NO2A-Butyne-bis(t-Butyl ester),
a bifunctional chelator developed for researchers, scientists, and drug development
professionals. This document outlines its chemical properties, potential applications in
radiopharmaceutical development, and generalized experimental protocols based on
analogous compounds.

Core Concepts and Physicochemical Properties

NO2A-Butyne-bis(t-Butyl ester) is a macrocyclic bifunctional chelator (BFC) derived from
1,4,7-triazacyclononane (NOTA).[1][2] Its structure is engineered to serve two primary
functions: a robust chelating core for radiometals and a reactive butyne group for conjugation
to biomolecules.[3][4] The NOTA framework is well-established for its ability to form highly
stable complexes with various radiometals, particularly those used in Positron Emission
Tomography (PET) imaging, such as Gallium-68 (°8Ga) and Copper-64 (°4Cu).[5][6] The tert-
butyl ester groups on the acetate arms serve as protecting groups, which can be removed
post-conjugation or during radiolabeling under acidic conditions.
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The butyne functional group allows for covalent attachment to targeting vectors like peptides,
antibodies, or small molecules via "click chemistry,” specifically the copper(l)-catalyzed azide-
alkyne cycloaddition (CUAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC). This
versatility makes it a valuable tool in the development of targeted radiopharmaceuticals for
imaging and therapy.[7] Its primary application lies in tumor pre-targeting strategies, where a
modified antibody is first administered, followed by a small, rapidly clearing radiolabeled
chelator complex that binds to the antibody at the tumor site.[2][8]

Table 1: Physicochemical Properties of NO2A-Butyne-bis(t-Butyl ester)

Property Value Source
CAS Number 2125661-91-6 [3]
Molecular Formula C24H42N40s [3]
Molecular Weight 466.6 g/mol [3]

1,4,7-Triazacyclononane-1,4-
Chemical Name bis(t-butylacetate)-7-(3- [3]

butynylacetamide)

Purity Typically >90-95% [9]
Appearance Solid (details vary by supplier) 9]
N -20°C, protected from light and
Storage Conditions ] [9]
moisture

Synthesis and Characterization

While a specific, peer-reviewed synthesis for NO2A-Butyne-bis(t-Butyl ester) is not readily
available, a plausible synthetic route can be inferred from established methods for creating
similar NOTA derivatives. The synthesis would likely begin with the di-alkylation of 1,4,7-
triazacyclononane (TACN) with tert-butyl bromoacetate to form the di-substituted intermediate,
1,4,7-Triazacyclononane-1,4-bis(t-butyl acetate).[10] The remaining secondary amine on the
macrocycle would then be acylated using an activated form of butynoic acid (e.g., butynoyl
chloride or an NHS ester) to yield the final product.
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General Characterization Methods: Characterization of the final product would typically involve:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to confirm the chemical
structure and the presence of the butyne and tert-butyl ester groups.

e Mass Spectrometry (MS): To verify the molecular weight and elemental composition.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Experimental Protocols

The following protocols are generalized methodologies based on the use of similar NOTA-
based bifunctional chelators in the scientific literature. Researchers should optimize these
protocols for their specific applications.

Conjugation to Azide-Modified Biomolecules via CUAAC

The butyne group of NO2A-Butyne-bis(t-Butyl ester) is designed for conjugation to molecules
containing an azide group through copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC), a
form of "click chemistry."

Materials:

NO2A-Butyne-bis(t-Butyl ester)

Azide-functionalized peptide or other biomolecule

Copper(ll) sulfate (CuSOa)

Sodium ascorbate

Solvent (e.g., DMSO, DMF, or a mixture with aqueous buffer)

Protocol:

¢ Dissolve the azide-modified biomolecule and a slight molar excess of NO2A-Butyne-bis(t-
Butyl ester) in the chosen solvent system.

e In a separate vial, prepare fresh solutions of CuSOa4 and sodium ascorbate in water.
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e Add the sodium ascorbate solution to the reaction mixture, followed by the CuSOa solution.
The sodium ascorbate reduces Cu(ll) to the catalytic Cu(l) species in situ.

» Allow the reaction to proceed at room temperature for 1-4 hours. The reaction progress can
be monitored by HPLC or LC-MS.

e Upon completion, the conjugated product can be purified using techniques appropriate for
the biomolecule, such as reverse-phase HPLC or size-exclusion chromatography, to remove
unreacted starting materials and the copper catalyst.
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Fig 1: CuAAC Conjugation Workflow

Radiolabeling with Copper-64

NOTA chelators are known for their efficient complexation of 4Cu at room temperature, which
Is advantageous for heat-sensitive biomolecules.[6][11]
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Materials:

NOTA-biomolecule conjugate
64CuClz in dilute HCI
Ammonium acetate or sodium acetate buffer (typically 0.1 M, pH 5.5-6.5)

Metal-free water and reaction vials

Protocol:

In a metal-free microcentrifuge tube, dissolve the NOTA-biomolecule conjugate in the
acetate buffer. The concentration will depend on the desired specific activity.

Add the ¢4CuClz solution to the conjugate solution. The volume should be minimized to
maintain a high concentration of reactants.

Gently mix and incubate the reaction mixture at room temperature for 15-30 minutes. For
some conjugates, gentle heating (e.g., 37-40°C) may improve efficiency, but room
temperature is often sufficient.[11]

The efficiency of the radiolabeling reaction should be determined by radio-TLC or radio-
HPLC. A typical system for radio-TLC would be a C18 plate with a mobile phase of 50 mM
EDTA to separate chelated 64Cu from free 54Cu.

If necessary, the radiolabeled conjugate can be purified from unchelated ¢4Cu using a C18
Sep-Pak cartridge or other suitable chromatography method.
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Fig 2: °“Cu Radiolabeling Workflow

Application in Pre-targeted PET Imaging

NO2A-Butyne-bis(t-Butyl ester) is described as a tool for tumor pre-targeting.[12] This
advanced imaging strategy aims to improve the tumor-to-background signal ratio and reduce
the radiation dose to the patient compared to traditional radioimmunotherapy.[8]

The strategy typically involves a bioorthogonal "click” reaction that occurs in vivo.

o Step 1: Antibody Administration: A tumor-targeting antibody, modified with a bioorthogonal
reactive group (e.g., a trans-cyclooctene, TCO), is administered to the patient. This antibody
is allowed to accumulate at the tumor site and clear from the bloodstream over a period of
24-72 hours.[2]

o Step 2: Radiotracer Administration: The small molecule, in this case, a 4Cu-labeled
tetrazine-NOTA construct, is administered. (Note: The butyne group on the title compound
would be reacted with an azide-tetrazine linker prior to this step). This radiolabeled molecule
is small enough to clear rapidly from the body through the renal system.[8]
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e Step 3: In Vivo Ligation: The circulating radiolabeled tetrazine rapidly reacts with the TCO-

modified antibody accumulated at the tumor via an inverse-electron-demand Diels-Alder

cycloaddition. This "clicks" the radioactivity onto the tumor-bound antibody, allowing for high-

contrast PET imaging.[2][8]

Step 1: Targeting

Inject TCO-Antibody

!

Antibody Accumulates
at Tumor

l

Antibody Clears

Step 2: Radiotracer

from Blood (24-72h)

Inject ®4Cu-Tetrazine-NOTA

Step 3: In Vivo Ligation

Diels-Alder Click Reaction

at Tumor Site

Rapid Systemic
Clearance

Result

High-Contrast

PET Image

Click to download full resolution via product page

Fig 3: Pre-targeted PET Imaging Strategy

Conclusion

NO2A-Butyne-bis(t-Butyl ester) is a promising bifunctional chelator for the development of

next-generation radiopharmaceuticals. Its combination of a stable NOTA core for radiometal

© 2026 BenchChem. All rights reserved.

7/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4151562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4696756/
https://www.benchchem.com/product/b12379555/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-no2a-butyne-bis-t-butyl-ester
https://www.benchchem.com/product/b12379555/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-no2a-butyne-bis-t-butyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

complexation and a versatile butyne handle for bioorthogonal conjugation makes it a valuable
component in modular imaging and therapy platforms. While specific literature on this exact
compound is sparse, the well-documented chemistry of NOTA derivatives and butyne linkers
provides a strong foundation for its application in advanced strategies like pre-targeted PET
imaging. Further research and publication on its specific performance characteristics will be
crucial for its adoption in clinical and preclinical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to NO2A-Butyne-bis(t-
Butyl ester)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379555/docs#an-in-depth-technical-guide-to-no2a-
butyne-bis-t-butyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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